![molecular formula (NaOOCCH2)2NCH2CH2N(CH2COO)2Zn-4H2O B224706 Disodium ZINC edetate CAS No. 12519-36-7](/img/structure/B224706.png)
Disodium ZINC edetate
Overview
Description
Disodium ZINC edetate, also known as EDTA-Zn15, is a premium-grade chelating agent used primarily for agricultural and horticultural applications . It acts as a vital micronutrient, crucial for enhancing plant growth and development . It is an aminopolycarboxylic acid that binds to iron and calcium ions, forming water-soluble complexes .
Molecular Structure Analysis
The molecular formula of this compound is C10H12N2Na2O8Zn . Its average mass is 399.599 Da and its mono-isotopic mass is 397.968048 Da .Chemical Reactions Analysis
EDTA forms complexes with many divalent and trivalent metal ions. The reaction between EDTA and metal ions has a very large equilibrium constant . In the context of this compound, it forms a complex with Zinc ions .Physical And Chemical Properties Analysis
EDTA is a white, water-insoluble solid . It has a density of 0.860 g cm^−3 at 20 °C . The acidity (pKa) values are 2.0, 2.7, 6.16, 10.26 .Scientific Research Applications
Polarographic Analysis : A study by Carlson and Habeger (1980) described a method for the quantitative analysis of edetate disodium in nonprescription eyewash and ophthalmic solutions using differential pulse polarography (Carlson & Habeger, 1980).
Chelation Therapy in Zinc Toxicity : Potter (1981) discussed the effectiveness of calcium disodium edetate in treating a child who ingested zinc chloride, noting its role in normalizing serum zinc levels (Potter, 1981).
Renal Zinc and EDTA Interaction : Research by Miller et al. (1986) explored how calcium disodium edtate (EDTA) affects the partitioning of zinc in the kidneys of rats treated with EDTA, providing insights into the chelation dynamics of zinc and EDTA (Miller, Zhu, Victery, & Goyer, 1986).
Trace Element Homeostasis in Sedation : Higgins et al. (2000) studied changes in serum and urinary zinc concentrations in critically ill patients sedated with propofol containing disodium EDTA, indicating its impact on zinc homeostasis (Higgins et al., 2000).
Zinc Supplementation in Lead Intoxication : A study by Flora and Tandon (1990) found that zinc supplementation could enhance the efficacy of chelating drugs like calcium disodium EDTA in treating lead intoxication (Flora & Tandon, 1990).
Neuroprotective Properties : Kotani et al. (2008) discovered that propofol containing disodium EDTA had greater neuroprotective effects compared to propofol alone, indicating the potential of EDTA in enhancing neuroprotection (Kotani et al., 2008).
Zinc Protoporphyrin Levels in Lead Intoxication : Research by Hryhorczuk et al. (1985) observed the effect of calcium disodium edetate on zinc protoporphyrin levels in workers treated for chronic lead intoxication (Hryhorczuk, Hogan, Mallin, Hessl, & Orris, 1985).
Food Additive Applications : Sande et al. (2014) reviewed the use of Calcium Disodium EDTA as a food additive, noting its safety and effectiveness as a preservative and sequestrant (Sande, Wirtz, Vos, & Verhagen, 2014).
Inorganic Solar Cells : Li et al. (2014) investigated the use of disodium edetate as a cathode interfacial layer in organic solar cells, demonstrating its potential to enhance the performance and stability of these cells (Li, Zhang, Wang, Gao, & Fang, 2014).
Mechanism of Action
Target of Action
Disodium Zinc Edetate, also known as Zinc Disodium EDTA, is a polyvalent ion chelator . Its primary targets are divalent and trivalent metal ions such as calcium, magnesium, and zinc .
Mode of Action
Zinc Disodium EDTA interacts with its targets by forming chelates, which are stable complexes . This chelation process reduces the blood concentrations of these ions . For example, it can lower serum calcium levels and affect myocardial contractility .
Biochemical Pathways
The chelation process affects various biochemical pathways. By reducing the concentration of metal ions in the blood, Zinc Disodium EDTA can influence processes that depend on these ions. For instance, it can affect the function of enzymes that require metal ions as cofactors .
Pharmacokinetics
Zinc Disodium EDTA exhibits poor gastrointestinal absorption, distributes to various organs, and is primarily eliminated through urine and feces unchanged . These ADME (Absorption, Distribution, Metabolism, and Excretion) properties impact the bioavailability of the compound.
Result of Action
The molecular and cellular effects of Zinc Disodium EDTA’s action are primarily due to its chelation of metal ions. By reducing the concentration of these ions, it can influence various cellular processes. For example, it can reduce blood concentrations of calcium or digitalis, which can have effects on heart function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Zinc Disodium EDTA. For instance, it has been found to have good biodegradability, meaning it can be broken down by microorganisms without causing environmental pollution . Its production cost is relatively high, which can impact its use .
Safety and Hazards
Future Directions
While specific future directions for Disodium ZINC edetate were not found, there is a general emphasis on the need for expanded research in the field of zinc in human health . This includes better understanding of human zinc metabolism and homeostasis, factors that affect zinc bioavailability, and potential strategies for the prevention and management of human zinc deficiency .
Biochemical Analysis
Biochemical Properties
Disodium zinc edetate acts as a chelating agent, binding to divalent and trivalent metal ions such as zinc, calcium, and magnesium. This binding capability is essential in biochemical reactions where the regulation of metal ion concentrations is critical. This compound interacts with enzymes, proteins, and other biomolecules that require metal ions as cofactors. For instance, it can inhibit metalloproteases, which are enzymes that depend on metal ions for their activity . By chelating zinc ions, this compound can modulate the activity of these enzymes, thereby influencing various biochemical pathways.
Cellular Effects
This compound has significant effects on cellular processes. It influences cell function by altering metal ion availability, which in turn affects cell signaling pathways, gene expression, and cellular metabolism. For example, zinc is a crucial cofactor for numerous enzymes involved in DNA synthesis and repair, and its chelation by this compound can impact these processes . Additionally, the compound can affect the activity of zinc-dependent transcription factors, thereby influencing gene expression and cellular responses to environmental stimuli .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to chelate metal ions, particularly zinc. By binding to zinc ions, this compound forms stable complexes that are excreted from the body, reducing the concentration of free zinc ions in the blood . This chelation process can inhibit or activate enzymes that require zinc as a cofactor. For example, this compound can inhibit zinc-dependent metalloproteases, thereby modulating their activity and affecting various biochemical pathways . Additionally, the compound can influence gene expression by altering the availability of zinc ions required for the function of zinc-finger transcription factors .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors to consider. This compound is generally stable under standard laboratory conditions, but its chelating activity can decrease over time due to degradation . Long-term studies have shown that the compound can have sustained effects on cellular function, particularly in in vitro settings where it is used to modulate metal ion concentrations
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively chelate zinc ions without causing significant toxicity . At higher doses, this compound can lead to adverse effects such as hypocalcemia and nephrotoxicity . Studies have shown that the threshold for toxicity is relatively high, but it is essential to monitor the dosage carefully to avoid potential side effects . The compound’s ability to chelate other metal ions, such as calcium and magnesium, also necessitates careful dosage management to prevent imbalances in these essential ions .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its role as a chelating agent. It interacts with enzymes and cofactors that require metal ions for their activity. For example, the compound can chelate zinc ions, which are essential for the activity of numerous enzymes involved in metabolic processes . By modulating the availability of zinc ions, this compound can influence metabolic flux and the levels of various metabolites . Additionally, the compound’s interaction with other metal ions, such as calcium and magnesium, can further impact metabolic pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its chelating properties. The compound can bind to metal ions and form complexes that are transported across cell membranes . Specific transporters and binding proteins facilitate the uptake and distribution of these complexes within cells . For example, zinc transporters such as the SLC30 (ZnT) and SLC39 (ZIP) families play a crucial role in regulating the intracellular levels of zinc ions chelated by this compound . The compound’s ability to form stable complexes with metal ions also affects its localization and accumulation within tissues .
Subcellular Localization
This compound’s subcellular localization is determined by its interactions with metal ions and the targeting signals that direct it to specific compartments or organelles. The compound can be localized to various subcellular compartments, including the cytoplasm, nucleus, and mitochondria, depending on the metal ions it chelates . For instance, zinc ions chelated by this compound can be transported to the nucleus, where they influence the activity of zinc-dependent transcription factors . Additionally, the compound’s interaction with metalloproteins and other biomolecules can affect its subcellular localization and function .
properties
IUPAC Name |
disodium;zinc;2-[2-[bis(carboxylatomethyl)amino]ethyl-(carboxylatomethyl)amino]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O8.2Na.Zn/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;/q;2*+1;+2/p-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBLOJEHIINPTTG-UHFFFAOYSA-J | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CC(=O)[O-])CC(=O)[O-])N(CC(=O)[O-])CC(=O)[O-].[Na+].[Na+].[Zn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2Na2O8Zn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0065696 | |
Record name | Zincate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, sodium (1:2), (OC-6-21)- | |
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URL | https://comptox.epa.gov/dashboard/DTXSID0065696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
399.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
No reaction with water. May float or sink in water. (USCG, 1999), Dry Powder; Dry Powder, Water or Solvent Wet Solid, Gas or Vapor, Other Solid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Other Solid, Hydrate: Solid; [Sigma-Aldrich MSDS] | |
Record name | DIAMMONIUM SALT OF ZINC EDTA | |
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Record name | Zincate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, sodium (1:2), (OC-6-21)- | |
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Record name | Disodium zinc EDTA | |
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CAS RN |
12519-36-7, 14025-21-9, 73513-47-0 | |
Record name | DIAMMONIUM SALT OF ZINC EDTA | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/11115 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Disodium zinc EDTA | |
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Record name | Acetic acid, (ethylenedinitrilo)tetra-, disodium salt, zinc complex, dihydrate | |
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Record name | Zincate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, sodium (1:2), (OC-6-21)- | |
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Record name | Zincate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, (OC-6-21)- | |
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Record name | Zincate(2-), [[N,N'-1,2-ethanediylbis[N-[(carboxy-.kappa.O)methyl]glycinato-.kappa.N,.kappa.O]](4-)]-, sodium (1:2), (OC-6-21)- | |
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Record name | Disodium [[N,N'-ethylenediylbis[N-(carboxylatomethyl)glycinato]](4-)-N,N',O,O',ON,ON']zincate(2-) | |
Source | European Chemicals Agency (ECHA) | |
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Record name | DISODIUM ZINC EDETATE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
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